4-Tert-butyl 2-ethyl 5-aminothiophene-2,4-dicarboxylate
Overview
Description
“4-Tert-butyl 2-ethyl 5-aminothiophene-2,4-dicarboxylate” is a chemical compound with the molecular formula C12H17NO4S . It is used for proteomics research . The compound is a powder at room temperature .
Molecular Structure Analysis
The molecular weight of “this compound” is 271.33 . The InChI code for this compound is 1S/C12H17NO4S/c1-6-17-12(16)9-7(2)8(10(14)19-9)11(15)18-13(3,4)5/h6,14H2,1-5H3 .Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . The compound has a molecular weight of 271.33 .Scientific Research Applications
Synthesis and Characterization
Compounds similar to 4-Tert-butyl 2-ethyl 5-aminothiophene-2,4-dicarboxylate have been synthesized and characterized, providing insights into their molecular structure and potential applications. For instance, the synthesis, thermal, X-ray, and DFT analyses of 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate derivatives demonstrate the complex interactions and stability of these molecules. These compounds are characterized using various spectroscopic methods, including FTIR, 1H, and 13C NMR, with crystal and molecular structures determined by X-ray crystallographic analysis (Çolak, Karayel, Buldurun, & Turan, 2021).
Material Science Applications
The potential applications in material sciences, particularly in organic solar cells (OSCs), are noteworthy. Ternary organic solar cells incorporating certain thiophene derivatives exhibit improved power conversion efficiencies, suggesting these compounds' utility in enhancing renewable energy technologies' performance. An unprecedented efficiency was achieved in ternary solar cells with specific orientations, indicating the role of these molecules in developing high-performance OSCs (Kumari, Lee, Kang, Chen, & Yang, 2017).
Organic Chemistry and Synthetic Applications
Furthermore, derivatives of thiophene exhibit versatility as intermediates in organic synthesis, with applications ranging from the development of new synthetic methodologies to the production of biologically active compounds. For example, the synthesis of tert-butyl 5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl) carbamate highlights the use of similar compounds as intermediates in producing biologically relevant molecules (Zhao, Guo, Lan, & Xu, 2017).
Safety and Hazards
The safety information available indicates that “4-Tert-butyl 2-ethyl 5-aminothiophene-2,4-dicarboxylate” may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes: Rinse cautiously with water for several minutes .
Future Directions
properties
IUPAC Name |
4-O-tert-butyl 2-O-ethyl 5-aminothiophene-2,4-dicarboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO4S/c1-5-16-11(15)8-6-7(9(13)18-8)10(14)17-12(2,3)4/h6H,5,13H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVMDZIZYBLCADL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(S1)N)C(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1443279-50-2 |
Source
|
| Record name | 4-tert-butyl 2-ethyl 5-aminothiophene-2,4-dicarboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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